Cas no 344461-25-2 (1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI))

1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI) structure
344461-25-2 structure
Product Name:1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI)
CAS No:344461-25-2
MF:C8H9NO3
MW:167.161962270737
CID:919189
PubChem ID:53628857
Update Time:2024-02-29

1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Pyridineaceticacid,alpha-methyl-2-oxo-,(alphaS)-(9CI)
    • Inchi: 1S/C8H9NO3/c1-6(8(11)12)9-5-3-2-4-7(9)10/h2-6H,1H3,(H,11,12)/t6-/m0/s1
    • InChI Key: AMGZVLCLCSDDBR-LURJTMIESA-N
    • SMILES: C1(=O)N([C@@H](C)C(O)=O)C=CC=C1

Computed Properties

  • Exact Mass: 167.058243149g/mol
  • Monoisotopic Mass: 167.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.6Ų
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